Cas no 2228413-26-9 (4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one)

• Product Name: 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one
• CAS No: 2228413-26-9
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6304205
• PubChem ID: 165613494
• Update Time: 2025-05-22

4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one
• 2228413-26-9
• 4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one
• EN300-1740431

• Inchi： 1S/C11H17N3O2/c1-6(2)14-8(4)10(7(3)13-14)9-5-16-11(15)12-9/h6,9H,5H2,1-4H3,(H,12,15)
• InChI Key： OBGBXZZNNOTRTJ-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C(C)=NN(C(C)C)C=1C)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazolidin-2-one

Comprehensive Guide to 4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one (CAS No. 2228413-26-9)

4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one (CAS No. 2228413-26-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique molecule combines a pyrazole ring with an oxazolidinone moiety, creating a versatile scaffold with potential applications in drug discovery and crop protection. The compound's 3,5-dimethyl-1-isopropylpyrazole structure contributes to its stability, while the oxazolidin-2-one group offers opportunities for further chemical modifications.

In recent years, researchers have shown growing interest in pyrazole-oxazolidinone hybrids due to their diverse biological activities. The combination of these two privileged structures in CAS 2228413-26-9 makes it particularly valuable for developing novel therapeutic agents. Current literature suggests that similar compounds exhibit promising antimicrobial and anti-inflammatory properties, aligning with the global search for new antibiotics amid rising antimicrobial resistance concerns.

The synthesis of 4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Its molecular weight of 237.29 g/mol and specific structural features contribute to its physicochemical properties, including solubility and stability profiles that are crucial for formulation development.

From a commercial perspective, CAS 2228413-26-9 serves as an important pharmaceutical intermediate for medicinal chemistry programs. The compound's market demand has been steadily increasing, particularly from contract research organizations and academic institutions engaged in drug discovery projects. Recent patent literature indicates growing interest in this chemical space, with several applications filed for related structures in the past three years.

In agrochemical applications, the pyrazole-oxazolidinone framework of this compound shows potential for developing new crop protection agents. The agricultural sector's focus on sustainable pest management solutions has driven research into novel heterocyclic compounds that can address resistance issues while maintaining environmental safety. This aligns with current trends in green chemistry and reduced-risk pesticide development.

Quality control standards for 4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one typically require ≥95% purity for research applications, with higher grades (≥98%) needed for pharmaceutical development. Storage recommendations generally suggest keeping the compound in cool, dry conditions away from light to maintain stability. These specifications are particularly important for researchers investigating the compound's potential in structure-activity relationship studies.

The future outlook for CAS 2228413-26-9 appears promising, with ongoing research exploring its derivatives for various applications. As computational chemistry and AI-assisted drug discovery methods advance, compounds like this are increasingly valuable for virtual screening and molecular modeling studies. The compound's structural features make it an interesting candidate for fragment-based drug design approaches that are gaining popularity in modern medicinal chemistry.

For researchers working with 4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory safety protocols apply when handling this organic compound. Material Safety Data Sheets (MSDS) should be consulted for specific safety information related to this chemical substance.

The global market for specialized heterocyclic compounds like CAS 2228413-26-9 continues to expand, driven by pharmaceutical innovation and agricultural research needs. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for development programs. Pricing varies depending on purity grade and order volume, with custom synthesis options available for researchers requiring specific isotopic labeling or structural modifications.

In conclusion, 4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazolidin-2-one represents an important building block in modern chemical research. Its unique combination of structural features offers multiple opportunities for scientific exploration across different fields. As research into heterocyclic compounds advances, this molecule will likely continue to attract interest from both academic and industrial researchers seeking to develop new solutions in healthcare and agriculture.